Cas no 1228231-35-3 (3,3-difluoroazepane;hydrochloride)

• Product Name: 3,3-difluoroazepane;hydrochloride
• CAS No: 1228231-35-3
• MF: C₆H₁₂ClF₂N
• MW: 171.61598777771
• MDL: MFCD27997460
• CID: 4563950
• PubChem ID: 118798396
• Update Time: 2025-10-28

3,3-difluoroazepane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, 3,3-difluorohexahydro-, hydrochloride (1:1)
• 3,3-Difluoro-Azepane Hydrochloride
• 3,3-difluoroazepane;hydrochloride
• AS-61931
• EN300-1215782
• AKOS027255394
• CS-0036374
• 3,3-Difluoro-azepane HCl
• F2147-8302
• MFCD27997460
• 3,3-Difluoroazepane hydrochloride
• 3,3-difluoroazepane HCl
• SCHEMBL22690995
• 3,3-Difluoroazepanehydrochloride
• 1228231-35-3

• MDL： MFCD27997460
• Inchi： 1S/C6H11F2N.ClH/c7-6(8)3-1-2-4-9-5-6;/h9H,1-5H2;1H
• InChI Key： YIKNKSHWIOJGAV-UHFFFAOYSA-N
• SMILES： FC1(CNCCCC1)F.Cl

Computed Properties

• Exact Mass: 171.0626334g/mol
• Monoisotopic Mass: 171.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 93.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3,3-difluoroazepane;hydrochloride

Research Brief on 3,3-Difluoroazepane Hydrochloride (CAS: 1228231-35-3): Recent Advances and Applications

3,3-Difluoroazepane hydrochloride (CAS: 1228231-35-3) is a fluorinated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique azepane ring structure and difluoro substitution, has shown promising potential as a building block for the development of novel therapeutic agents. Recent studies have explored its applications in targeting various biological pathways, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

One of the key areas of research involving 3,3-difluoroazepane hydrochloride is its role as a precursor or intermediate in the synthesis of pharmacologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The difluoro substitution was found to enhance the metabolic stability of the resulting compounds, thereby increasing their therapeutic efficacy.

In addition to its applications in CNS drug development, 3,3-difluoroazepane hydrochloride has also been investigated for its potential in antiviral research. A recent preprint on bioRxiv reported its incorporation into nucleoside analogs designed to inhibit viral polymerases. The compound's ability to modulate electronic and steric properties of the nucleoside backbone was cited as a critical factor in improving binding affinity to viral targets.

Another notable advancement is the use of 3,3-difluoroazepane hydrochloride in the design of positron emission tomography (PET) tracers. Researchers at a leading pharmaceutical institute demonstrated its utility in radiolabeling studies for imaging neuroreceptors. The fluorine atoms in the molecule allowed for facile incorporation of fluorine-18, a commonly used radioisotope in PET imaging.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3,3-difluoroazepane hydrochloride. A 2022 patent application (WO2022156789) addressed this issue by proposing an optimized synthetic route that improves yield and reduces byproduct formation. This methodological advancement is expected to facilitate broader adoption of the compound in industrial drug discovery pipelines.

Looking ahead, the versatility of 3,3-difluoroazepane hydrochloride suggests it will continue to be a valuable scaffold in medicinal chemistry. Ongoing research is exploring its applications in other therapeutic areas, including oncology and inflammation. The compound's unique physicochemical properties, particularly its lipophilicity and conformational flexibility, make it particularly suited for addressing challenging drug targets.